Cas no 2229227-61-4 (tert-butyl N-1-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylcarbamate
• CAS No: 2229227-61-4
• MF: C₁₈H₂₆N₄O₂
• MW: 330.424643993378
• CID: 6577372
• PubChem ID: 165694386
• Update Time: 2025-10-28

tert-butyl N-1-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylcarbamate
• EN300-1886605
• 2229227-61-4
• tert-butyl N-[1-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-yl]carbamate

• Inchi： 1S/C18H26N4O2/c1-18(2,3)24-17(23)20-14(12-19)10-15-11-16(21-22(15)4)13-8-6-5-7-9-13/h5-9,11,14H,10,12,19H2,1-4H3,(H,20,23)
• InChI Key： WVTKXYSLLFDAGS-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1=CC(C2C=CC=CC=2)=NN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 330.20557608g/mol
• Monoisotopic Mass: 330.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-1-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylcarbamate (CAS No. 2229227-61-4)

The compound tert-butyl N-1-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylcarbamate (CAS No. 2229227-61-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole ring and a carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

One of the key features of this compound is its tert-butyl carbamate (Boc) protecting group, which is widely used in peptide synthesis and medicinal chemistry. The Boc group provides stability to the amino functionality during complex reactions, making it a preferred choice for multi-step synthetic routes. The presence of the 1-methyl-3-phenyl-1H-pyrazol-5-yl moiety further enhances its versatility, as pyrazole derivatives are known for their diverse pharmacological activities.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylcarbamate has surged, driven by advancements in targeted therapy and precision medicine. This compound aligns with the growing trend of small-molecule drug development, where researchers focus on optimizing pharmacokinetic properties and reducing off-target effects. Its structural complexity and functional groups make it a promising candidate for further exploration in cancer research and neurodegenerative diseases.

The synthesis of CAS No. 2229227-61-4 involves meticulous control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound. Quality assurance is critical, as impurities can significantly impact its performance in downstream applications. This emphasis on quality aligns with the broader industry shift toward green chemistry and sustainable synthesis practices.

From a commercial perspective, tert-butyl N-1-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-2-ylcarbamate is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as raw material costs, regulatory requirements, and market demand. Researchers often seek detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure compliance with their experimental protocols.

Looking ahead, the compound's potential extends beyond traditional drug development. Its structural motifs are being explored in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. As the scientific community continues to unravel its properties, CAS No. 2229227-61-4 is poised to play a pivotal role in shaping the future of medicinal chemistry and drug design.